Cas no 1220038-79-8 (Methyl 4-{2-(2-piperidinyl)ethoxy-methyl}benzoate hydrochloride)

• Product Name: Methyl 4-{2-(2-piperidinyl)ethoxy-methyl}benzoate hydrochloride
• CAS No: 1220038-79-8
• Molecular Formula: C₁₆H₂₄ClNO₃
• Molecular Weight: 313.819664001465
• CID: 4688557

Methyl 4-{2-(2-piperidinyl)ethoxy-methyl}benzoate hydrochloride Properties

Names and Identifiers

• METHYL 4-{[2-(2-PIPERIDINYL)ETHOXY]-METHYL}BENZOATE HYDROCHLORIDE
• methyl 4-{[2-(piperidin-2-yl)ethoxy]methyl}benzoate hydrochloride

• InChIKey： MQUISSHLPFBKTC-UHFFFAOYSA-N
• Inchi： 1S/C16H23NO3.ClH/c1-19-16(18)14-7-5-13(6-8-14)12-20-11-9-15-4-2-3-10-17-15;/h5-8,15,17H,2-4,9-12H2,1H3;1H
• SMILES： Cl.O(CC1C=CC(C(=O)OC)=CC=1)CCC1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Heavy Atom Count: 21
• Complexity: 287
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters